Cas no 1783656-28-9 (5,5-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride)

• Product Name: 5,5-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride
• CAS No: 1783656-28-9
• MF: C₆H₁₀ClF₂N
• MW: 169.60010766983
• MDL: MFCD28540302
• CID: 4615928
• PubChem ID: 84717355
• Update Time: 2025-10-29

5,5-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,5-Difluoro-2-Aza-Bicyclo[2.2.1]Heptane Hydrochloride
• 5,5-Difluoro-2-Aza-Bicyclo[2.2.1]Heptane Hydrochloride(WX120101S1)
• 5,5-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride
• W19611
• CS-0100783
• AS-69673
• SY332674
• 5,5-Difluoro-2-azabicyclo[2.2.1]heptane HCl
• EN300-6495368
• Racemate-5,5-difluoro-2-aza-bicyclo[2.2.1]heptane hydrochloride
• Z3243522018
• AKOS024126139
• MFCD28540302
• 5,5-Difluoro-2-azabicyclo[2.2.1]heptanehydrochloride
• 1783656-28-9
• 5,5-Difluoro-2-azabicyclo[2.2.1]heptane hydrochloride

• MDL： MFCD28540302
• Inchi： 1S/C6H9F2N.ClH/c7-6(8)2-5-1-4(6)3-9-5;/h4-5,9H,1-3H2;1H
• InChI Key： QMDZLCXWXXBOKU-UHFFFAOYSA-N
• SMILES： C12CC(C(F)(F)C1)CN2.[H]Cl

Computed Properties

• Exact Mass: 169.0469833g/mol
• Monoisotopic Mass: 169.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 5,5-difluoro-2-azabicyclo[2.2.1]heptane;hydrochloride

5,5-Difluoro-2-Azabicyclo[2.2.1]Heptane Hydrochloride: A Comprehensive Overview

The compound 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 1783656-28-9) is a unique bicyclic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines, which are known for their rigid structures and diverse reactivity. The presence of two fluorine atoms at the 5-position introduces interesting electronic and steric effects, making this compound a valuable building block in organic synthesis.

Bicyclic amines are widely studied due to their ability to act as templates for constructing complex molecular architectures. The bicyclo[2.2.1]heptane framework, in particular, is a highly strained system that can undergo various ring-opening reactions under specific conditions. The introduction of fluorine atoms at the 5-position further modulates the electronic properties of the molecule, enhancing its reactivity in certain transformations.

Recent studies have highlighted the utility of 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride in the synthesis of bioactive molecules. For instance, researchers have explored its role as an intermediate in the construction of peptide-like compounds and other nitrogen-containing frameworks. The hydrochloride salt form of this compound is particularly advantageous due to its high solubility in polar solvents, facilitating its use in solution-phase reactions.

The synthesis of 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride involves a multi-step process that typically begins with the preparation of the corresponding bicyclic amine precursor. Fluorination is achieved through electrophilic substitution or other fluorination techniques, depending on the specific conditions required to introduce the fluorine atoms at the desired positions.

One of the most promising applications of this compound lies in its potential as a chiral auxiliary or a template for asymmetric synthesis. The rigid bicyclic framework provides excellent control over stereochemistry during reaction processes, making it an ideal candidate for enantioselective reactions.

Moreover, 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride has shown potential in materials science as a precursor for advanced polymers and materials with tailored properties. Its ability to form strong intermolecular interactions makes it suitable for applications in supramolecular chemistry and self-assembling systems.

In conclusion, 5,5-difluoro-2-azabicyclo[2.2.1]heptane hydrochloride (CAS No. 1783656-28-9) is a versatile compound with a wide range of applications across different fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds and materials with enhanced functionality.